Cas no 71712-18-0 ( )

• Product name: &nbsp
• CAS No: 71712-18-0
• MF: C₁₉H₂₂O₄
• MW: 314.37558
• CID: 976677
• PubChem ID: 331201

  Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-[1-(4-methoxyphenyl)ethyl]-6-propoxy-
• 5-[1-(4-methoxyphenyl)ethyl]-6-propoxy-1,3-benzodioxole
• 1, 5-[1-(4-methoxyphenyl)ethyl]-6-propoxy-
• CHEMBL432310
• NSC-321585
• SCHEMBL11094276
• NSC321585
• DTXSID90317891
• 71712-18-0
• DS-008293
•  

• Inchi： InChI=1S/C19H22O4/c1-4-9-21-17-11-19-18(22-12-23-19)10-16(17)13(2)14-5-7-15(20-3)8-6-14/h5-8,10-11,13H,4,9,12H2,1-3H3
• InChI Key： PLTBJEXOLLSNDS-UHFFFAOYSA-N
• SMILES： CCCOC1=CC2=C(C=C1C(C)C3=CC=C(C=C3)OC)OCO2

Computed Properties

• Exact Mass: 314.15186
• Monoisotopic Mass: 314.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 433.7°C at 760 mmHg
• Flash Point: 133.4°C
• Refractive Index: 1.552
• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles